Cas no 10408-15-8 (6-Hepten-2-one,6-methyl-)

6-Hepten-2-one,6-methyl- structure
6-Hepten-2-one,6-methyl- structure
Product Name:6-Hepten-2-one,6-methyl-
CAS No:10408-15-8
MF:C8H14O
MW:126.196162700653
CID:141247
PubChem ID:151509
Update Time:2025-04-19

6-Hepten-2-one,6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 6-Hepten-2-one,6-methyl-
    • 6-methyl-6-hepten-2-one
    • 6-methylhept-6-en-2-one
    • 1-Hepten-6-one, 2-methyl-
    • AKOS017269845
    • DTXSID70146247
    • SCHEMBL4402095
    • NS00076590
    • FT-0699518
    • 6-methyl-hept-6-en-2-one
    • AMY15319
    • 6-Hepten-2-one, 6-methyl-
    • 2-methyl-6-oxo-hept-1-ene
    • 6-methyl -6-hepten-2-one
    • 10408-15-8
    • 2-methyl-1-hepten-6-one
    • Inchi: 1S/C8H14O/c1-7(2)5-4-6-8(3)9/h1,4-6H2,2-3H3
    • InChI Key: FMCHGBFGIKQNCT-UHFFFAOYSA-N
    • SMILES: O=C(C)CCCC(=C)C

Computed Properties

  • Exact Mass: 126.10452
  • Monoisotopic Mass: 126.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 0.826
  • Boiling Point: 169.4°Cat760mmHg
  • Flash Point: 49.7°C
  • Refractive Index: 1.421
  • PSA: 17.07
  • LogP: 2.32180

6-Hepten-2-one,6-methyl- Related Literature

  • 1. Cationic cyclization reactions of 6-methylhept-5-en-2-one oxime; X-ray crystal structure of 3-isopropylidene-2-methyl-Δ1-pyrroline
    Robert E. Gawley,Enrico J. Termine,Kay D. Onan J. Chem. Soc. Chem. Commun. 1981 568
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